Cas no 2649034-19-3 (2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene)

• Product Name: 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene
• CAS No: 2649034-19-3
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5832661
• PubChem ID: 165645601
• Update Time: 2025-06-08

2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2649034-19-3
• EN300-1927665
• 2-bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene
• 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene

• Inchi： 1S/C11H12BrNO3/c1-7(13-6-14)8-4-5-9(15-2)11(16-3)10(8)12/h4-5,7H,1-3H3
• InChI Key： GHGAHHHQEFKPHM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C)N=C=O)OC)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene

Comprehensive Overview of 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene (CAS No. 2649034-19-3)

2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene (CAS No. 2649034-19-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromine and isocyanate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring dimethoxybenzene and isocyanatoethyl moieties, makes it particularly valuable for researchers exploring novel pharmaceutical and agrochemical applications.

The growing interest in 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene is partly driven by its potential role in drug discovery and polymer chemistry. With the rise of AI-driven molecular design and high-throughput screening, this compound has been identified as a key building block for developing targeted therapies. Researchers are particularly intrigued by its ability to participate in click chemistry reactions, which are widely used in bioconjugation and nanomaterial synthesis. These applications align with current trends in personalized medicine and sustainable materials, making it a hot topic in scientific literature.

From a structural perspective, the presence of both electron-donating (dimethoxy) and electron-withdrawing (bromo and isocyanate) groups in 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene allows for diverse reactivity patterns. This duality enables chemists to fine-tune its properties for specific reactions, such as cross-coupling or nucleophilic substitution. Such flexibility is highly sought after in catalysis and green chemistry initiatives, where efficiency and selectivity are paramount. Recent studies have also explored its use in photocatalysis, a field gaining traction due to its energy-efficient processes.

The synthesis and handling of 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene require expertise in organic synthesis techniques. Its isocyanate group, in particular, demands careful handling under inert conditions to prevent unwanted polymerization or hydrolysis. This aspect has led to innovations in protective group strategies and flow chemistry, addressing challenges in scalability and stability. As the demand for high-purity intermediates grows, advancements in chromatography and crystallization methods have further enhanced its accessibility for industrial and academic labs alike.

In the context of intellectual property and market trends, CAS No. 2649034-19-3 has been referenced in several patents related to biodegradable polymers and electronic materials. Its incorporation into conductive polymers and OLEDs (organic light-emitting diodes) highlights its relevance in the renewable energy sector. Additionally, its potential as a ligand in metal-organic frameworks (MOFs) has sparked interest in carbon capture technologies, aligning with global sustainability goals.

For researchers seeking custom synthesis or bulk quantities of 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene, it is essential to collaborate with suppliers adhering to Good Manufacturing Practices (GMP). Quality control measures, such as HPLC and NMR analysis, ensure consistency across batches. The compound’s stability under various storage conditions (anhydrous, low-temperature) is also a critical consideration for long-term projects.

Looking ahead, the applications of 2-Bromo-1-(1-isocyanatoethyl)-3,4-dimethoxybenzene are expected to expand into emerging fields like bioorthogonal chemistry and smart materials. Its compatibility with 3D printing resins and self-healing polymers underscores its interdisciplinary appeal. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of next-generation functional materials and therapeutic agents.